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Compound of Interest

Compound Name: 5-(Benzyloxy)-2-bromobenzaldehyde

Cat. No.: B113107 Get Quote

This guide provides an in-depth technical overview of 5-(Benzyloxy)-2-bromobenzaldehyde, a key building

block in synthetic organic chemistry, with a particular focus on its relevance to researchers, medicinal chemists,

and drug development professionals. This document will detail its chemical properties, commercial availability,

safe handling protocols, and applications in the synthesis of complex molecules.

Introduction: The Strategic Importance of 5-(Benzyloxy)-2-
bromobenzaldehyde
5-(Benzyloxy)-2-bromobenzaldehyde is a substituted aromatic aldehyde that serves as a versatile

intermediate in multi-step organic syntheses. Its chemical architecture, featuring a reactive aldehyde group, a

strategically placed bromine atom, and a benzyl ether protecting group, offers a unique combination of

functionalities for constructing complex molecular frameworks.

The aldehyde group is a gateway to a myriad of chemical transformations, including reductive aminations,

Wittig reactions, and aldol condensations. The bromine atom provides a handle for cross-coupling reactions,

such as Suzuki, Heck, and Sonogashira couplings, enabling the introduction of diverse substituents. The

benzyloxy group serves as a robust protecting group for the phenol, which can be selectively cleaved under

specific conditions to reveal a reactive hydroxyl group for further functionalization. This trifecta of functional

groups makes 5-(Benzyloxy)-2-bromobenzaldehyde a valuable precursor for the synthesis of novel

pharmaceutical agents and other high-value chemical entities.

Chemical Properties and Specifications
A comprehensive understanding of the physicochemical properties of 5-(Benzyloxy)-2-bromobenzaldehyde is

paramount for its effective use in research and development.
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Property Value Source

CAS Number 85604-06-4 [1]

Molecular Formula C₁₄H₁₁BrO₂ [1]

Molecular Weight 291.14 g/mol [1]

Appearance Solid [2]

Purity Typically ≥97% [2]

IUPAC Name
2-bromo-5-

(phenylmethoxy)benzaldehyde
[1]

InChI Key
NUBOCIQJROMWLP-

UHFFFAOYSA-N
[1][2]

SMILES
C1=CC=C(C=C1)COC2=CC(=C(C=

C2)Br)C=O
[1]

Note: Physical properties such as melting point and boiling point may vary slightly between suppliers and

batches. Always refer to the supplier-specific Certificate of Analysis for precise data.

Commercial Sourcing and Supplier Evaluation
The procurement of high-quality starting materials is a critical first step in any synthetic workflow. Several

reputable chemical suppliers offer 5-(Benzyloxy)-2-bromobenzaldehyde. When selecting a supplier,

researchers should consider not only the price but also the purity, availability, and the quality of the

accompanying documentation, such as the Certificate of Analysis (CoA) and Safety Data Sheet (SDS).

Below is a comparative table of prominent commercial suppliers:
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Supplier Purity Availability Notes

LEAPChem Varies
Research and bulk

quantities

A specialized supplier of

fine chemicals for research

and production.

Santa Cruz Biotechnology Varies Research quantities

A well-known supplier of

biochemicals for research.

[3]

Parchem Varies
Bulk and specialty

packaging

A global supplier of

specialty chemicals.

CymitQuimica Typically 97%
Gram to multi-gram

quantities

Offers a range of research

chemicals.[2]

It is imperative to obtain and review the lot-specific Certificate of Analysis prior to purchase to ensure the

material meets the requirements of your intended application.

Safe Handling, Storage, and Disposal
As with any chemical reagent, proper handling and storage procedures are essential to ensure the safety of

laboratory personnel and maintain the integrity of the compound.

4.1. Hazard Identification and Personal Protective Equipment (PPE)

While a comprehensive GHS classification for 5-(Benzyloxy)-2-bromobenzaldehyde is not readily available, it

should be handled with the standard precautions for aromatic aldehydes and brominated compounds. Based

on data for structurally related compounds, it may cause skin and eye irritation.[4]

Recommended PPE:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

4.2. Storage

Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong oxidizing agents.[4]

4.3. Disposal
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Dispose of unused material and its container in accordance with local, regional, and national regulations.

Synthetic Utility and Applications in Drug Discovery
The strategic placement of the functional groups in 5-(Benzyloxy)-2-bromobenzaldehyde makes it a valuable

precursor in the synthesis of biologically active molecules. While specific applications of this exact isomer are

not extensively documented in publicly available literature, the broader class of benzyloxybenzaldehyde

derivatives has shown significant promise in medicinal chemistry.[5][6]

One notable area of research is the development of inhibitors for enzymes implicated in various diseases. For

instance, benzyloxybenzaldehyde derivatives have been investigated as inhibitors of aldehyde dehydrogenase

(ALDH), an enzyme family that plays a role in cancer cell proliferation and drug resistance.[7]

Illustrative Synthetic Workflow:

The following diagram illustrates a generalized synthetic pathway where 5-(Benzyloxy)-2-
bromobenzaldehyde could be utilized as a key starting material.
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Caption: A potential synthetic route utilizing 5-(Benzyloxy)-2-bromobenzaldehyde.

Exemplary Experimental Protocol: Suzuki Coupling

The following is a representative, non-validated protocol for a Suzuki coupling reaction using 5-(Benzyloxy)-2-
bromobenzaldehyde. This protocol should be adapted and optimized by the end-user.

Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen),

combine 5-(Benzyloxy)-2-bromobenzaldehyde (1.0 eq), the desired arylboronic acid (1.2 eq), a palladium

catalyst such as Pd(PPh₃)₄ (0.05 eq), and a base such as K₂CO₃ (2.0 eq).
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Solvent Addition: Add a suitable solvent system, for example, a mixture of toluene and water (e.g., 4:1 v/v).

Reaction Execution: Heat the reaction mixture to a temperature appropriate for the chosen catalyst and

substrates (e.g., 90 °C) and stir vigorously until the reaction is complete, as monitored by an appropriate

technique (e.g., TLC or LC-MS).

Work-up: After cooling to room temperature, dilute the reaction mixture with an organic solvent (e.g., ethyl

acetate) and wash with water and brine.

Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to yield the desired biphenyl aldehyde

derivative.

Conclusion
5-(Benzyloxy)-2-bromobenzaldehyde is a strategically important chemical intermediate with significant

potential for the synthesis of complex organic molecules, particularly in the realm of drug discovery. Its unique

combination of a reactive aldehyde, a versatile bromine handle for cross-coupling, and a cleavable benzyloxy

protecting group provides medicinal chemists with a powerful tool for generating novel molecular entities. A

thorough understanding of its properties, careful selection of commercial suppliers, and adherence to safe

handling practices are essential for its successful application in the laboratory.

References
Echemi. 5-BENZYLOXY-2-BROMOBENZALDEHYDE Safety Data Sheets(SDS). URL:
https://www.echemi.com/sds/5-BENZYLOXY-2-BROMOBENZALDEHYDE-cas-85604-06-4.html
LookChem. 5-BENZYLOXY-2-BROMOBENZALDEHYDE Safety Data Sheets(SDS). URL:
https://www.lookchem.com/sds/85604-06-4.html
Santa Cruz Biotechnology. 5-Benzyloxy-2-bromobenzaldehyde. URL: https://www.scbt.com/p/5-benzyloxy-2-
bromobenzaldehyde-85604-06-4
PubChem. 5-(Benzyloxy)-2-bromobenzaldehyde. URL:
https://pubchem.ncbi.nlm.nih.gov/compound/10870024
Fisher Scientific. SAFETY DATA SHEET. URL: https://www.fishersci.com/store/msds?
partNumber=AC294270050&productDescription=2-
BROMOBENZALDEHYDE%2C+98%2B%25+5GR&vendorId=VN00032119&countryCode=US&language=en
BenchChem. Application Notes and Protocols for 2-(Allyloxy)-3-bromobenzaldehyde in Medicinal Chemistry.
URL: https://www.benchchem.
BenchChem. An In-depth Technical Guide to 2-(Benzyloxy)-4-fluorobenzaldehyde: Structure, Synthesis, and
Applications in Drug Discovery. URL: https://www.benchchem.com/product/b6217/technical-guide
LookChem. Cas 121124-94-5,2-(BENZYLOXY)-5-BROMOBENZALDEHYDE. URL:
https://www.lookchem.com/product/2-benzyloxy-5-bromobenzaldehyde-cas-121124-94-5.html
CymitQuimica. 5-BENZYLOXY-2-BROMOBENZALDEHYDE. URL:
https://www.cymitquimica.com/base/files/CYM/FT/ita/pdf/DA00513Y.pdf

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b113107?utm_src=pdf-body
https://www.benchchem.com/product/b113107?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem. The Pivotal Role of 2-(Benzyloxy)-4-fluorobenzaldehyde in Modern Medicinal Chemistry. URL:
https://www.benchchem.com/product/b6217/medicinal-chemistry

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of essential and

advanced chemicals, empowering scientists and researchers to

drive progress in science and industry.

Contact
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Phone: (601) 213-4426
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